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Compound of Interest

Compound Name: Givinostat

Cat. No.: B1684626 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Givinostat. The following procedures are

designed to ensure the safe handling and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling Givinostat, particularly in its powdered form, adherence to the following

personal protective equipment guidelines is mandatory to minimize exposure risk.

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from dust

particles and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a

containment system to prevent

inhalation.

Body Protection
Impervious laboratory coat or

gown

Provides a barrier against

contamination of personal

clothing.
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Handling and Experimental Procedures
General Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form of Givinostat to avoid dust formation and inhalation.[1]

Avoid direct contact with the skin, eyes, and clothing.[1]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1][2]

Step-by-Step Protocol for Preparing a Givinostat Solution:

Preparation: Don all required personal protective equipment as specified in the table above.

Weighing:

If possible, weigh the powdered Givinostat within a powder containment hood or a

chemical fume hood to minimize the risk of inhalation.

Use a dedicated and calibrated analytical balance.

Handle the powder carefully to avoid generating dust.

Solubilization:

In a chemical fume hood, add the desired solvent to the vessel containing the weighed

Givinostat.

Gently swirl or vortex the mixture until the compound is fully dissolved. Avoid splashing.

Storage:

Store the resulting solution in a clearly labeled, sealed container.

Recommended storage for the powder is at -20°C.[1]

Cleanup:
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Decontaminate all surfaces and equipment used with an appropriate solvent (e.g., 70%

ethanol).

Dispose of all contaminated disposables as hazardous waste.

Disposal Plan
Proper disposal of Givinostat and associated contaminated materials is critical to prevent

environmental contamination and potential exposure.

Waste Segregation and Collection:

Solid Waste: All disposable materials that have come into contact with Givinostat, such as

gloves, pipette tips, and weighing paper, should be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Unused Givinostat solutions and contaminated solvents should be collected

in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with

other chemical waste streams unless compatibility has been confirmed.

Sharps: Needles, syringes, or any other sharp objects contaminated with Givinostat must

be disposed of in a designated sharps container for hazardous materials.

Disposal Procedure:

Ensure all waste containers are securely sealed and properly labeled with the contents

("Givinostat Waste") and the appropriate hazard symbols.

Store the waste in a designated, secure area away from general laboratory traffic.

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.[1]

Emergency Procedures
In Case of Accidental Exposure:
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

In Case of a Spill:

Evacuate the immediate area and alert others.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

For a small powder spill, gently cover with a damp paper towel to avoid raising dust.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Collect the absorbed material and any contaminated items into a hazardous waste container.

Clean the spill area with a suitable decontaminating solution.

Dispose of all cleanup materials as hazardous waste.
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Start: Handling Givinostat

1. Don Personal Protective Equipment
- Safety Goggles
- Nitrile Gloves

- Lab Coat

2. Weighing (in Fume Hood)
- Handle powder carefully

3. Dissolution (in Fume Hood)
- Add solvent
- Mix gently

4. Perform Experiment

5. Decontaminate Work Area & Equipment

6. Waste Disposal

Solid Waste
(Gloves, Tubes, etc.)

- Place in labeled hazardous waste bag

Solid

Liquid Waste
(Unused solution, etc.)

- Collect in labeled hazardous waste container

Liquid

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Givinostat in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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